Cas no 23265-32-9 (Diazene,1-(methylsulfonyl)-2-phenyl-)

Diazene,1-(methylsulfonyl)-2-phenyl- Properties

Names and Identifiers

• Diazene,1-(methylsulfonyl)-2-phenyl-
• 1-(METHYLSULFONYL)-2-PHENYLDIAZENE
• N-phenyliminomethanesulfonamide
• (methylsulfonyl)phenyldiazene
• Benzoldiazomethylsulfon
• Diazene,1-(methylsulfonyl)-2-phenyl
• methanesulfonyl-phenyl-diazene
• Methansulfonyl-phenyl-diazen
• Methyl-benzoldiazosulfon
• Methyl-phenylazosulfon
• N'-Methansulfonyl-N-phenyl-diimid
• N-(PHENYLIMINO)METHANESULFONAMIDE
• AKOS006280808
• 1086226-01-8
• 23265-32-9
• Diazene, 1-(methylsulfonyl)-2-phenyl-
• (E)-1-(Methanesulfonyl)-2-phenyldiazene
• EN300-26192256
• DTXSID90559810
• +Expand

• InChIKey： NCRNGYZMGWHUHU-CMDGGOBGSA-N
• Inchi： InChI=1S/C7H8N2O2S/c1-12(10,11)9-8-7-5-3-2-4-6-7/h2-6H,1H3/b9-8+
• SMILES： CS(/N=N/C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 184.03100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 184.03064868g/mol
• Heavy Atom Count: 12
• Complexity: 247
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• LogP: 2.81070
• PSA: 67.24000